Cas no 1181216-83-0 (Schisanwilsonin H)

Schisanwilsonin H Properties

Names and Identifiers

• Schisanwilsonin H
• Schisanwilsonin C
• Arisanschinin K
• Schisantherrin A
• SCHEMBL3711074
• FS-7691
• CS-0023643
• [(8S,9R,10S)-9-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-8-yl] benzoate
• SchisanwilsoninH
• 1181216-83-0
• HY-N2988
• Gomisin C
• Wuweizi ester A
• Schizantherin A
• Schisantherin
• Schisantherin A
• (8S,9R,10S)-9-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(12),2(7),3,5,13,18-hexaen-8-yl benzoate
• DA-67485
• +Expand

• InChIKey： UFCGDBKFOKKVAC-VLPWJMHXSA-N
• Inchi： InChI=1S/C30H32O9/c1-16-12-18-13-21-25(38-15-37-21)26(35-5)22(18)23-19(14-20(33-3)24(34-4)27(23)36-6)28(30(16,2)32)39-29(31)17-10-8-7-9-11-17/h7-11,13-14,16,28,32H,12,15H2,1-6H3/t16-,28-,30+/m0/s1
• SMILES： C[C@H]1CC2=CC3=C(C(=C2C4=C(C(=C(C=C4[C@@H]([C@]1(C)O)OC(=O)C5=CC=CC=C5)OC)OC)OC)OC)OCO3

Computed Properties

• Exact Mass: 536.20500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 536.20463259g/mol
• Heavy Atom Count: 39
• Complexity: 833
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.735
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 4.95800
• PSA: 101.91000
• Solubility: Insuluble (7.0E-4 g/L) (25 ºC),
• Color/Form: Cryst.
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),